Cas no 1806267-12-8 (3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806267-12-8
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4831831
• Update Time: 2025-05-19

3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO3/c1-17-4-2-3(18-8(12,13)14)5(16)6(15-4)7(9,10)11/h2,16H,1H3
• InChI Key： BLKGSIZEEGNMMF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)OC)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.9
• Topological Polar Surface Area: 51.6

Additional information on 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806267-12-8) is a highly specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of multiple functional groups, including a hydroxyl group (-OH), a methoxy group (-OCH3), a trifluoromethoxy group (-OCF3), and a trifluoromethyl group (-CF3), all attached to a pyridine ring. These substituents not only enhance the compound's chemical stability but also impart it with distinctive electronic and steric properties, making it a valuable compound for research and development.

The synthesis of 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves a series of intricate chemical reactions, often utilizing advanced methodologies such as Suzuki coupling, nucleophilic aromatic substitution, and oxidation-reduction techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with recent studies focusing on environmentally friendly and cost-effective approaches. For instance, a 2023 study published in *Journal of Organic Chemistry* highlighted the use of microwave-assisted synthesis to accelerate the formation of this pyridine derivative, significantly reducing reaction time while maintaining high product quality.

One of the most promising applications of 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine lies in its potential as a lead compound in drug discovery. The compound's ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively studied. A 2023 research article in *Nature Communications* reported that this pyridine derivative exhibits potent inhibitory activity against several cancer-related kinases, suggesting its potential as an anticancer agent. Furthermore, its trifluoromethyl and trifluoromethoxy groups contribute to enhanced pharmacokinetic properties, including improved bioavailability and reduced metabolic liability.

In addition to its pharmaceutical applications, 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has shown promise in agrochemical research. The compound's ability to inhibit plant pathogens and pests has been explored in recent studies. A 2023 paper in *Pest Management Science* demonstrated that this pyridine derivative possesses significant antifungal activity against *Botrytis cinerea*, a common plant pathogen responsible for crop losses worldwide. Its unique chemical structure allows for selective toxicity against pathogens while minimizing adverse effects on non-target organisms, making it a potential candidate for sustainable agricultural practices.

The electronic properties of 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine also make it an attractive candidate for applications in materials science. The compound's ability to act as an electron-deficient aromatic system has been leveraged in the development of advanced materials such as organic semiconductors and sensors. A 2023 study published in *Advanced Materials* highlighted the use of this pyridine derivative as a building block for constructing high-performance organic field-effect transistors (OFETs). The compound's electron-withdrawing groups significantly enhance the charge transport properties of the resulting materials, paving the way for next-generation electronic devices.

From an environmental perspective, 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been evaluated for its biodegradation potential and ecological impact. Recent research indicates that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of metabolizing it into less harmful byproducts. However, further studies are required to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

In conclusion, 3-Hydroxy-6-methoxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806267-12-8) is a multifaceted organic compound with diverse applications across various scientific domains. Its unique structural features, combined with advancements in synthetic methodologies and application-oriented research, position it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. As ongoing research continues to uncover new insights into its properties and potentials, this compound is poised to play an increasingly important role in shaping future innovations.